Cas no 330467-47-5 (N-cycloheptylmethanesulfonamide)

• Product name: N-cycloheptylmethanesulfonamide
• CAS No: 330467-47-5
• MF: C₈H₁₇NO₂S
• MW: 191.291
• MDL: MFCD01115705
• CID: 3062368
• PubChem ID: 3113423

N-cycloheptylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-cycloheptylmethanesulfonamide
• DTXSID601303425
• AKOS003277495
• MFCD01115705
• 7N-083
• 330467-47-5
• SCHEMBL8392362
• STK041290
• AG-690/11634786

• MDL： MFCD01115705
• Inchi： InChI=1S/C8H17NO2S/c1-12(10,11)9-8-6-4-2-3-5-7-8/h8-9H,2-7H2,1H3
• InChI Key： GYRMBBYSSLFZPE-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 191.09799996Da
• Monoisotopic Mass: 191.09799996Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on N-cycloheptylmethanesulfonamide

N-cycloheptylmethanesulfonamide (CAS No. 330467-47-5): Properties, Applications, and Market Insights

N-cycloheptylmethanesulfonamide (CAS No. 330467-47-5) is a specialized organic compound belonging to the sulfonamide class. This molecule features a cycloheptyl group attached to a methanesulfonamide moiety, making it a valuable intermediate in pharmaceutical and agrochemical research. With the growing demand for sulfonamide derivatives in drug discovery, this compound has garnered significant attention from researchers and industry professionals alike.

The molecular structure of N-cycloheptylmethanesulfonamide contributes to its unique chemical properties. The seven-membered cycloheptyl ring provides distinct steric and electronic characteristics compared to smaller cyclic analogs, while the sulfonamide group offers potential for hydrogen bonding and molecular interactions. These features make it particularly interesting for medicinal chemistry applications, where researchers are exploring its potential as a building block for novel therapeutic agents.

Recent studies in drug discovery have highlighted the importance of sulfonamide-containing compounds, with N-cycloheptylmethanesulfonamide being investigated for its potential in developing enzyme inhibitors and receptor modulators. The pharmaceutical industry's focus on targeted therapies has increased demand for such specialized intermediates, particularly in areas like cancer research and neurological disorders. This aligns with current trends in personalized medicine and precision drug development.

In material science applications, N-cycloheptylmethanesulfonamide 330467-47-5 has shown promise as a component in advanced polymer systems. Its structural features may contribute to enhanced material properties when incorporated into specialty polymers, particularly those requiring specific solubility characteristics or thermal stability. Researchers are exploring its potential in creating high-performance materials for various industrial applications.

The synthesis and characterization of N-cycloheptylmethanesulfonamide have been subjects of several recent publications. Modern synthetic approaches focus on optimizing yield and purity while minimizing environmental impact, reflecting the chemical industry's growing emphasis on green chemistry principles. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to verify the compound's structure and purity, ensuring it meets the stringent requirements of research and industrial applications.

Market analysis indicates steady growth in demand for specialty sulfonamides like N-cycloheptylmethanesulfonamide CAS 330467-47-5. Pharmaceutical companies and research institutions are the primary consumers, with increasing interest from academic laboratories exploring novel chemical entities. The compound's commercial availability has expanded in recent years, with several specialty chemical suppliers now offering it in various quantities and purity grades.

Quality control is paramount when working with N-cycloheptylmethanesulfonamide, particularly for pharmaceutical applications. Reputable suppliers provide comprehensive analytical data, including HPLC chromatograms and certificate of analysis documents. Researchers should verify these specifications when sourcing the compound for sensitive applications, as impurities can significantly affect experimental outcomes in biological assays and material studies.

Storage and handling recommendations for N-cycloheptylmethanesulfonamide 330467-47-5 typically include protection from moisture and storage at controlled temperatures. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when handling this chemical. The compound's stability profile makes it suitable for long-term storage when proper conditions are maintained.

Recent patent literature reveals growing intellectual property activity surrounding sulfonamide derivatives, including compounds structurally related to N-cycloheptylmethanesulfonamide. This reflects the pharmaceutical industry's continued interest in this chemical class for developing new therapeutic agents. The compound's versatility as a synthetic intermediate positions it well for future applications in drug discovery pipelines.

Environmental considerations for N-cycloheptylmethanesulfonamide CAS No. 330467-47-5 are increasingly important in today's regulatory landscape. While specific ecotoxicological data may be limited for this particular compound, the chemical industry is adopting more sustainable practices in the production and use of such specialty chemicals. Researchers are encouraged to consider green chemistry alternatives when designing synthetic routes incorporating this intermediate.

The analytical characterization of N-cycloheptylmethanesulfonamide benefits from modern spectroscopic techniques. Fourier-transform infrared spectroscopy (FTIR) can confirm the presence of characteristic functional groups, while mass spectrometry provides molecular weight confirmation. These analytical tools are essential for quality control and research applications where compound identity and purity are critical factors.

Future research directions for N-cycloheptylmethanesulfonamide 330467-47-5 may explore its potential in emerging areas such as bioconjugation chemistry or as a ligand in catalytic systems. The compound's structural features offer opportunities for modification and derivatization, making it a versatile building block for various chemical applications. Continued investigation of its physicochemical properties will further expand its utility in scientific research.

In conclusion, N-cycloheptylmethanesulfonamide (CAS No. 330467-47-5) represents an important specialty chemical with diverse applications in pharmaceutical research and material science. Its unique structural characteristics and growing commercial availability position it as a valuable tool for researchers exploring new chemical entities. As the demand for specialized organic intermediates continues to rise, compounds like N-cycloheptylmethanesulfonamide will likely play an increasingly important role in scientific innovation and industrial applications.